Cas no 585544-23-6 (6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide)

• Product Name: 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide
• CAS No: 585544-23-6
• MF: C₁₃H₁₇ClN₂O
• MW: 252.739882230759
• CID: 4050136
• PubChem ID: 2566057
• Update Time: 2025-06-22

6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 6-chloro-N-(cyclohexylmethyl)-
• 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide
• EN300-12810757
• MLS001174858
• SCHEMBL3412142
• 585544-23-6
• Z32004510
• CHEMBL1867157
• HMS2910D16
• AKOS001456255
• 6-chloro-N-cyclohexylmethyl-nicotinamide
• WFGVEDYTMDTIEF-UHFFFAOYSA-N
• SMR000594946

• Inchi： 1S/C13H17ClN2O/c14-12-7-6-11(9-15-12)13(17)16-8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8H2,(H,16,17)
• InChI Key： WFGVEDYTMDTIEF-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC=C1C(NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 252.1029409Da
• Monoisotopic Mass: 252.1029409Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide

6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide: A Promising Compound in Pharmaceutical Research

6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide (CAS No. 585544-23-6) has emerged as a significant molecule in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine carboxamides, characterized by a six-membered pyridine ring fused with a carboxamide functional group. The introduction of a chlorine atom at the 6-position and the cyclohexylmethyl substituent at the nitrogen atom of the carboxamide group contributes to its distinct chemical profile and biological activity. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammation, neurodegenerative diseases, and metabolic disorders.

The pyridine ring in 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide serves as a versatile scaffold for drug design, offering multiple opportunities for functional group modifications. The carboxamide moiety is known to enhance molecular interactions with biological targets, such as enzymes and receptors, by forming hydrogen bonds. The cyclohexylmethyl chain introduces steric bulk and hydrophobicity, which may influence the compound's solubility and membrane permeability. These structural attributes make 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide a promising candidate for further optimization in drug discovery pipelines.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide. A 2023 study published in Organic & Biomolecular Chemistry reported a one-pot synthesis method involving the coupling of a pyridine derivative with a cyclohexylmethyl amine, followed by chlorination at the 6-position. This approach significantly reduced the number of reaction steps and improved the overall yield, making it a scalable strategy for industrial production. The use of catalytic systems and green chemistry principles in this synthesis highlights the growing emphasis on sustainable methodologies in pharmaceutical research.

Pharmacological studies on 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide have revealed its potential as an anti-inflammatory agent. A 2024 preclinical study in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins. The compound's ability to selectively target COX-2 over COX-1 suggests a favorable safety profile, as it may reduce gastrointestinal side effects commonly associated with non-selective NSAIDs. These findings position 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide as a potential therapeutic option for chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis.

Beyond its anti-inflammatory properties, 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide has shown promise in the treatment of neurodegenerative diseases. In vitro experiments conducted in 2023 indicated that the compound can modulate the activity of amyloid-beta (Aβ) aggregation, a hallmark of Alzheimer's disease. The pyridine ring and carboxamide group are believed to interact with Aβ peptides, disrupting their self-assembly and reducing the formation of toxic oligomers. These results suggest that 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide could be further developed as a candidate for Alzheimer's disease therapy, either as a standalone treatment or in combination with other neuroprotective agents.

The cyrohexylmethyl substituent in 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide also contributes to its potential as a modulator of lipid metabolism. A 2024 study published in Pharmacological Reports found that the compound can inhibit the activity of acetyl-CoA carboxylase (ACC), an enzyme critical for fatty acid synthesis. This property may make 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide a valuable tool for the treatment of metabolic disorders such as obesity and type 2 diabetes. Further research is needed to explore its long-term effects on metabolic pathways and its potential for clinical application.

Despite its promising therapeutic potential, the development of 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide as a drug candidate requires further investigation into its pharmacokinetic properties, toxicity profile, and mechanism of action. Ongoing studies are focused on optimizing its chemical structure to enhance potency, selectivity, and bioavailability. Additionally, efforts are being made to evaluate its safety in preclinical models, ensuring that it meets the stringent requirements for drug development.

In conclusion, 6-chloro-N-(cyclohexylmethyl)pyridine-3-carboxamide represents a significant advancement in pharmaceutical research, with potential applications in the treatment of inflammation, neurodegenerative diseases, and metabolic disorders. Its unique structural features and pharmacological activities make it a compelling candidate for further exploration in the quest for novel therapeutics. As research in this area continues to evolve, the compound may pave the way for the development of innovative treatments that address unmet medical needs.